Cas no 832134-28-8 (1-(4-ethoxyphenyl)-3-ethyl-2-sulfanylideneimidazolidin-4-one)

1-(4-ethoxyphenyl)-3-ethyl-2-sulfanylideneimidazolidin-4-one structure
832134-28-8 structure
Product Name:1-(4-ethoxyphenyl)-3-ethyl-2-sulfanylideneimidazolidin-4-one
CAS No:832134-28-8
MF:C13H16N2O2S
MW:264.343341827393
MDL:MFCD04133462
CID:3059987
PubChem ID:19581440
Update Time:2025-04-21

1-(4-ethoxyphenyl)-3-ethyl-2-sulfanylideneimidazolidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Ethoxy-phenyl)-3-ethyl-2-thioxo-imidazolidin-4-one
    • 1-(4-ethoxyphenyl)-3-ethyl-2-sulfanylideneimidazolidin-4-one
    • AKOS000313334
    • 832134-28-8
    • EN300-230541
    • STK350622
    • 1-(4-ETHOXYPHENYL)-3-ETHYL-2-THIOXOTETRAHYDRO-4H-IMIDAZOL-4-ONE
    • 1-(4-ethoxyphenyl)-3-ethyl-2-thioxoimidazolidin-4-one
    • CS-0298308
    • MDL: MFCD04133462
    • Inchi: 1S/C13H16N2O2S/c1-3-14-12(16)9-15(13(14)18)10-5-7-11(8-6-10)17-4-2/h5-8H,3-4,9H2,1-2H3
    • InChI Key: BAEZPBRXRGPNGF-UHFFFAOYSA-N
    • SMILES: S=C1N(CC)C(CN1C1C=CC(=CC=1)OCC)=O

Computed Properties

  • Exact Mass: 264.09324893Da
  • Monoisotopic Mass: 264.09324893Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 327
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 64.9Ų

1-(4-ethoxyphenyl)-3-ethyl-2-sulfanylideneimidazolidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
EN300-230541-2.5g
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$1428.0 2024-06-20
Enamine
EN300-230541-5.0g
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Enamine
EN300-230541-10.0g
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Enamine
EN300-230541-1g
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